Cas no 6957-06-8 (3-hexanone, 4-(p-tolyl)-,)

• Product Name: 3-hexanone, 4-(p-tolyl)-,
• CAS No: 6957-06-8
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 973890
• PubChem ID: 138883
• Update Time: 2025-04-19

3-hexanone, 4-(p-tolyl)-, Chemical and Physical Properties

Names and Identifiers

• 3-hexanone, 4-(p-tolyl)-,
• 3-Hexanone, 4-(p-tolyl)-,; NSC66199; AC1L3DSD; AC1Q2RUT; 4-(P-Tolyl)-3-Hexanone; NSC-66199; AKOS006343520;
• NSC66199
• AKOS006343520
• 4-(P-Tolyl)-3-Hexanone
• 4-(4-methylphenyl)-3-hexanone
• 6957-06-8
• 4-p-tolylhexan-3-one
• 4-(p-Tolyl)hexan-3-one
• NSC 66199
• NSC-66199

• Inchi： 1S/C13H18O/c1-4-12(13(14)5-2)11-8-6-10(3)7-9-11/h6-9,12H,4-5H2,1-3H3
• InChI Key： BFKWOJUMLYZWEE-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C1C=CC(C)=CC=1)CC

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07